Cas no 185299-49-4 (Benzenesulfonamide,N-(2-cyanoethyl)-3,4-dimethoxy-N-[(tetrahydro-2-furanyl)methyl]-)

Benzenesulfonamide,N-(2-cyanoethyl)-3,4-dimethoxy-N-[(tetrahydro-2-furanyl)methyl]- structure
185299-49-4 structure
Product Name:Benzenesulfonamide,N-(2-cyanoethyl)-3,4-dimethoxy-N-[(tetrahydro-2-furanyl)methyl]-
CAS No:185299-49-4
MF:C16H22N2O5S
MW:354.421283245087
CID:114507
PubChem ID:551348
Update Time:2025-04-18

Benzenesulfonamide,N-(2-cyanoethyl)-3,4-dimethoxy-N-[(tetrahydro-2-furanyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,N-(2-cyanoethyl)-3,4-dimethoxy-N-[(tetrahydro-2-furanyl)methyl]-
    • Benzenesulfonamide, 3,4-dimethoxy-N-(2-cyanoethyl)-N-tetrahydrofurfury l-
    • 185299-49-4
    • POKGVQVQRRNUJA-UHFFFAOYSA-N
    • Oprea1_720425
    • SR-01000633028-1
    • CHEMBL327835
    • BDBM50216264
    • N-(2-Cyanoethyl)-3,4-dimethoxy-N-(tetrahydro-2-furanylmethyl)benzenesulfonamide #
    • SCHEMBL7419340
    • Benzenesulfonamide, 3,4-dimethoxy-N-(2-cyanoethyl)-N-tetrahydrofurfuryl-
    • HMS540K11
    • Cerep_004689
    • CCG-43079
    • N-(2-cyanoethyl)-3,4-dimethoxy-N-(oxolan-2-ylmethyl)benzenesulfonamide
    • Inchi: 1S/C16H22N2O5S/c1-21-15-7-6-14(11-16(15)22-2)24(19,20)18(9-4-8-17)12-13-5-3-10-23-13/h6-7,11,13H,3-5,9-10,12H2,1-2H3
    • InChI Key: POKGVQVQRRNUJA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C=1)OC)OC)(N(CCC#N)CC1CCCO1)(=O)=O

Computed Properties

  • Exact Mass: 350.09400
  • Monoisotopic Mass: 354.12494298g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 538
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 97.2Ų

Experimental Properties

  • PSA: 109.94000
  • LogP: 3.57178
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